1-(2-hydroxy-2-methylbut-3-enyl)-2,5,5,8a-tetramethyl-3,4,4a,6,7,8-hexahydro-1H-naphthalen-2-ol

• IUPAC Name: 1-(2-hydroxy-2-methylbut-3-enyl)-2,5,5,8a-tetramethyl-3,4,4a,6,7,8-hexahydro-1H-naphthalen-2-ol
• InChI: InChI=1S/C19H34O2/c1-7-17(4,20)13-15-18(5)11-8-10-16(2,3)14(18)9-12-19(15,6)21/h7,14-15,20-21H,1,8-13H2,2-6H3
• InChI Key: HTYVNKCNBDAITQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCC2(C1CCC(C2CC(C)(C=C)O)(C)O)C)C
• Molecular Formula: C19H34O2
• Molecular Weight: 294.5 g/mol

Description

1-(2-hydroxy-2-methylbut-3-enyl)-2,5,5,8a-tetramethyl-3,4,4a,6,7,8-hexahydro-1H-naphthalen-2-ol is a complex organic compound with a unique structure that includes multiple functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-hydroxy-2-methylbut-3-enyl)-2,5,5,8a-tetramethyl-3,4,4a,6,7,8-hexahydro-1H-naphthalen-2-ol typically involves multiple steps, starting from simpler organic molecules. The synthetic route may include:

Formation of the core naphthalene structure: This can be achieved through a series of cyclization reactions.

Introduction of the hydroxy and methylbutenyl groups: These functional groups can be added through specific substitution reactions, often involving reagents like alkyl halides and bases.

Final modifications: The compound may undergo further reactions to introduce the remaining functional groups and achieve the desired structure.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of catalysts, high-throughput screening of reaction conditions, and scaling up the reactions to industrial volumes.

Chemical Reactions Analysis

Types of Reactions

1-(2-hydroxy-2-methylbut-3-enyl)-2,5,5,8a-tetramethyl-3,4,4a,6,7,8-hexahydro-1H-naphthalen-2-ol can undergo various types of chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a carbonyl group.

Reduction: The double bonds in the compound can be reduced to single bonds.

Substitution: Functional groups can be substituted with other groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Reduction: Hydrogen gas (H2) in the presence of a palladium catalyst (Pd/C) is commonly used.

Substitution: Alkyl halides and bases such as sodium hydroxide (NaOH) are often employed.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxy group would yield a ketone or aldehyde, while reduction of double bonds would result in a fully saturated compound.

Scientific Research Applications

1-(2-hydroxy-2-methylbut-3-enyl)-2,5,5,8a-tetramethyl-3,4,4a,6,7,8-hexahydro-1H-naphthalen-2-ol has several scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: The compound may have potential as a bioactive molecule, interacting with biological systems in specific ways.

Medicine: Research may explore its potential as a therapeutic agent, particularly if it exhibits any pharmacological activity.

Industry: It could be used in the development of new materials or as an intermediate in the synthesis of other industrially relevant compounds.

Mechanism of Action

The mechanism of action of 1-(2-hydroxy-2-methylbut-3-enyl)-2,5,5,8a-tetramethyl-3,4,4a,6,7,8-hexahydro-1H-naphthalen-2-ol would depend on its specific interactions with molecular targets. This could involve:

Binding to enzymes or receptors: The compound may interact with specific enzymes or receptors, altering their activity.

Modulation of pathways: It could influence biochemical pathways by acting as an agonist or antagonist.

Cellular effects: The compound may affect cellular processes such as signal transduction, gene expression, or metabolic activity.

Comparison with Similar Compounds

Similar Compounds

2-hydroxy-2-methylbut-3-enenitrile: Shares a similar hydroxy and methylbutenyl structure.

ethyl 2-hydroxy-2-methylbut-3-enoate: Contains a similar hydroxy and methylbutenyl group but differs in the ester functionality.

Uniqueness

1-(2-hydroxy-2-methylbut-3-enyl)-2,5,5,8a-tetramethyl-3,4,4a,6,7,8-hexahydro-1H-naphthalen-2-ol is unique due to its specific combination of functional groups and the naphthalene core structure. This unique structure may confer distinct chemical and biological properties, making it valuable for specific applications in research and industry.